4-Quinolinecarboxylic acid, 3-hydroxy-2-methyl-6-(1-methylethyl)-
Description
“4-Quinolinecarboxylic acid, 3-hydroxy-2-methyl-6-(1-methylethyl)-”, also known as 3-Hydroxy-2-methyl-4-quinolinecarboxylic acid, is a chemical compound with the molecular formula C11H9NO3 . It has a molecular weight of 203.19 . This compound is used in chemical synthesis studies and for making dyes and medicines .
Molecular Structure Analysis
The molecular structure of 3-Hydroxy-2-methyl-4-quinolinecarboxylic acid consists of a quinoline ring, which is a heterocyclic aromatic organic compound. It has a carboxylic acid group (-COOH) at the 4-position, a hydroxy group (-OH) at the 3-position, and a methyl group (-CH3) at the 2-position .Physical And Chemical Properties Analysis
This compound has a melting point of 235 °C (decomposition) . Its empirical formula is C11H9NO3 . The SMILES string representation of its structure is Cc1nc2ccccc2c(C(O)=O)c1O .Mechanism of Action
Safety and Hazards
Safety information indicates that this compound may cause skin and eye irritation, and may be harmful if inhaled . It is classified as an Eye Irritant 2, Skin Irritant 2, and STOT SE 3, indicating it can cause respiratory irritation . Personal protective equipment such as a dust mask type N95 (US), eyeshields, and gloves are recommended when handling this compound .
Properties
CAS No. |
147613-92-1 |
|---|---|
Molecular Formula |
C14H15NO3 |
Molecular Weight |
245.27 g/mol |
IUPAC Name |
3-hydroxy-2-methyl-6-propan-2-ylquinoline-4-carboxylic acid |
InChI |
InChI=1S/C14H15NO3/c1-7(2)9-4-5-11-10(6-9)12(14(17)18)13(16)8(3)15-11/h4-7,16H,1-3H3,(H,17,18) |
InChI Key |
GOOXHQZIIGBGAM-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=C2C=C(C=CC2=N1)C(C)C)C(=O)O)O |
Canonical SMILES |
CC1=C(C(=C2C=C(C=CC2=N1)C(C)C)C(=O)O)O |
Origin of Product |
United States |
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